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Compound of Interest

Compound Name: 2-(Ethylthio)ethylamine

Cat. No.: B1582263

An In-depth Technical Guide to the Chemical Properties and Applications of 2-
(Ethylthio)ethylamine

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 2-(Ethylthio)ethylamine, a versatile
bifunctional molecule of significant interest to researchers and professionals in drug
development and chemical synthesis. We will explore its core chemical properties, reactivity,
synthesis, and key applications, offering field-proven insights into its utility.

Introduction and Molecular Overview

2-(Ethylthio)ethylamine, identified by CAS number 36489-03-9, is an organic compound
featuring two key functional groups: a primary amine (-NHz) and a thioether (-S-).[1] This
unique structure imparts a dual reactivity profile, making it a valuable building block in the
synthesis of more complex molecules.[1][2] Its linear formula is CH3CH2SCH2CHz2NH:z. The
molecule consists of an ethane backbone with an amine group on one carbon and an ethylthio
group on the other.[1] This arrangement allows it to serve as a versatile intermediate in various
chemical transformations, finding utility in pharmaceuticals, agrochemicals, and industrial
applications.[2]

Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's physical and spectroscopic properties is fundamental
to its application in a laboratory setting.
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Physical Properties

2-(Ethylthio)ethylamine is a clear, colorless liquid at room temperature.[3] It is classified as a
flammable liquid and is known for its strong, unpleasant odor (stench).[3] Key physical data are
summarized in the table below.

Property Value Source(s)
CAS Number 36489-03-9 [11[21[41[5]
Molecular Formula CaH11NS [11121[4115]
Molecular Weight 105.20 g/mol [11[2][4116]
Boiling Point 159-160 °C at 760 mmHg [2][3][5]
Density 0.946 g/mL at 25 °C [21[31[5]
Refractive Index (n20/D) 1.4900 [3]

Flash Point 57 °C (134.6 °F) - closed cup

Melting Point 163 °C [21[31[5]

Spectroscopic Characterization

The structural features of 2-(Ethylthio)ethylamine give rise to a distinct spectroscopic
signature.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show signals corresponding to the five
distinct proton environments: the methyl protons (CHs), the two sets of methylene protons
(CH2) adjacent to the sulfur and nitrogen atoms, and the amine protons (NHz). The signals
for hydrogens on carbons adjacent to the amine typically appear in the 2.3-3.0 ppm range
due to the deshielding effect of nitrogen.[7] The amine protons themselves can appear
over a broad range (0.5-5.0 ppm) and their signal may be broadened.[7]

o 18C NMR: The carbon-13 NMR spectrum shows four unique carbon signals.[1] The
terminal methyl carbon of the ethyl group is observed at approximately 14.8 ppm.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1582263?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4138729.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4138729.htm
https://www.smolecule.com/products/s1893285
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.scbt.com/p/2-ethylthio-ethylamine-36489-03-9
https://www.chemsrc.com/en/cas/36489-03-9_510609.html
https://www.smolecule.com/products/s1893285
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.scbt.com/p/2-ethylthio-ethylamine-36489-03-9
https://www.chemsrc.com/en/cas/36489-03-9_510609.html
https://www.smolecule.com/products/s1893285
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://www.scbt.com/p/2-ethylthio-ethylamine-36489-03-9
https://pubchem.ncbi.nlm.nih.gov/compound/148011
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4138729.htm
https://www.chemsrc.com/en/cas/36489-03-9_510609.html
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4138729.htm
https://www.chemsrc.com/en/cas/36489-03-9_510609.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4138729.htm
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/41861--2-ethylthioethylamine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4138729.htm
https://www.chemsrc.com/en/cas/36489-03-9_510609.html
https://www.benchchem.com/product/b1582263?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://www.smolecule.com/products/s1893285
https://www.smolecule.com/products/s1893285
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Carbons directly bonded to the nitrogen atom typically appear in the 10-65 ppm range.[7]

« Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional
groups. Primary amines typically show two N-H stretching bands in the 3400-3500 cm~1
region due to symmetric and asymmetric stretching.[7] The C-S stretching vibration is
generally weaker and appears in the fingerprint region.

e Mass Spectrometry (MS): In mass spectrometry, 2-(Ethylthio)ethylamine will exhibit a
molecular ion peak corresponding to its molecular weight (105.20 amu). Fragmentation
patterns will reflect the cleavage of C-C, C-S, and C-N bonds.

Synthesis and Chemical Reactivity

The utility of 2-(Ethylthio)ethylamine as a synthetic intermediate stems from its predictable
and versatile reactivity.

Primary Synthetic Pathway

The most common laboratory-scale synthesis is the thiol-epoxide amination pathway.[1] This
two-step process offers a reliable route to the target compound.

Step 1: Thiol-Epoxide Ring Opening Ethyl mercaptan (ethanethiol) acts as a nucleophile,
attacking and opening the epoxide ring of ethylene oxide. This reaction forms the intermediate,
2-(ethylthio)ethanol.

Step 2: Amination The resulting alcohol intermediate is then aminated using ammonia to yield
2-(Ethylthio)ethylamine.[1] This reaction is typically conducted at elevated temperatures (50-
100°C) and pressures (1-5 atm).[1]
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Fig 1. Synthetic workflow for 2-(Ethylthio)ethylamine.

Core Reactivity

The amine and thioether groups can react independently, allowing for selective
transformations.

e Amine Group Reactions: The primary amine is nucleophilic and basic. It readily participates
in standard amine chemistry, including salt formation with acids, acylation with acid chlorides
or anhydrides, and alkylation reactions.

o Thioether Group Reactions: The sulfur atom in the thioether group is susceptible to
oxidation.[1] Using oxidizing agents like hydrogen peroxide under mild conditions can
convert the thioether to the corresponding sulfoxide (2-(ethylsulfinyl)ethylamine).[1] Stronger
oxidation can yield the sulfone.

e Ligand Formation: The molecule can act as a bidentate ligand, coordinating with metal ions
through both the nitrogen and sulfur atoms.[1] This property is exploited in coordination
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chemistry to form metal complexes, some of which have been investigated for
chemotherapeutic applications.[1]

Amine Reactions
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Fig 2. Key reaction pathways of 2-(Ethylthio)ethylamine.

Applications in Research and Industry

The versatility of 2-(Ethylthio)ethylamine makes it a crucial intermediate in several high-value
sectors.

o Pharmaceutical Synthesis: It serves as a key building block for various pharmaceutical
compounds, particularly in the development of drugs targeting neurological and
cardiovascular conditions.[2] Its hydrochloride salt is also a common intermediate in organic

synthesis.[8]
o Agrochemicals: The molecule is utilized in the formulation of pesticides and herbicides.[2]

« Industrial Chemicals: It acts as a precursor in the manufacturing of surfactants, emulsifiers,
and corrosion inhibitors, where both the amine and thioether functionalities contribute to

performance.[2][8]
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» Biological Research: The compound has been used in biological research to study enzyme
mechanisms.[1] Notably, it acts as a substrate for the lysosomal cysteamine carrier, showing
potential for therapeutic applications in managing lysosomal storage disorders like cystinosis
by reducing intracellular cystine levels.[1]

o Coordination Chemistry: It is used as a starting material for developing more complex
functionalized ligands for applications in catalysis and material science.[1]

Safety and Handling

Proper handling of 2-(Ethylthio)ethylamine is critical due to its hazardous properties. It is
classified as a dangerous good for transport.[4]

GHS Hazard Classification

The compound is classified under several hazard categories.

Hazard Class GHS Code Description Source(s)
o Flammable liquid and

Flammable Liquid H226 [3][6]
vapor

Skin Irritation H315 Causes skin irritation [3][6]

) Causes serious eye

Serious Eye Damage H318 [3][6]

damage
_ o May cause respiratory
Respiratory Irritation H335 [3][6]

irritation

Handling and Storage Protocols

o Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat. Work should be conducted
in a well-ventilated fume hood to avoid inhalation of vapors.[9] A type ABEK (EN14387)
respirator filter is recommended.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[3][9] It should be stored at room temperature.[2]
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» First Aid: In case of contact with eyes, rinse cautiously with water for several minutes and
seek immediate medical attention.[3] If on skin, remove contaminated clothing and rinse skin
with water.[3] If inhaled, move the person to fresh air.[9]

Conclusion

2-(Ethylthio)ethylamine is a functionally rich molecule whose value lies in the distinct and
complementary reactivity of its primary amine and thioether moieties. This dual nature has
established it as a pivotal intermediate in the synthesis of a wide array of products, from life-
saving pharmaceuticals to advanced industrial materials. A comprehensive understanding of its
chemical properties, reactivity, and safety protocols is essential for harnessing its full potential
in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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